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Introduction

TCO-PEGA4-TFP Ester is a versatile amine-reactive labeling reagent designed for the efficient
modification of antibodies and other proteins. This reagent features a trans-cyclooctene (TCO)
moiety, which is highly reactive towards tetrazines in bioorthogonal "click chemistry” reactions,
specifically the inverse-electron-demand Diels-Alder (IEDDA) reaction.[1][2] The
tetrafluorophenyl (TFP) ester provides a stable and efficient means of coupling to primary
amines (e.g., lysine residues) on the antibody, offering improved stability against hydrolysis in
agueous media compared to traditional N-hydroxysuccinimide (NHS) esters.[3][4] The inclusion
of a hydrophilic 4-unit polyethylene glycol (PEG) spacer enhances water solubility and
minimizes steric hindrance, preserving the antibody's biological activity.[3][5]

These characteristics make TCO-PEGA4-TFP Ester an ideal tool for a range of applications,
including the development of antibody-drug conjugates (ADCSs), pre-targeted in vivo imaging,
and the construction of complex biomolecular assemblies.[6][7][8]

Chemical Properties and Specifications
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A clear understanding of the labeling reagent's properties is crucial for successful conjugation.
The table below summarizes the key quantitative data for TCO-PEG4-TFP Ester.

Property Value

Molecular Weight 565.56 g/mol [4][6]

Purity >95% (HPLC)[5][6]

Appearance Colorless to slightly yellow oil[3][6]

Soluble in DMSO, DMF, THF, Acetonitrile,

Solubility DCM[]

Storage Conditions Store at < -20°C, desiccated[4][6]

Experimental Protocols
Antibody Preparation

It is critical to ensure the antibody is in an amine-free buffer before starting the labeling
reaction, as common buffer components like Tris or glycine will compete for reaction with the
TFP ester.

Materials:

Antibody of interest

Phosphate-buffered saline (PBS), pH 7.2-7.5

Amicon Ultra centrifugal filter units (or similar) with an appropriate molecular weight cutoff
(e.g., 30K or 50K)[9]

Spectrophotometer (e.g., NanoDrop)

Procedure:

« If the antibody solution contains primary amines (e.g., Tris, glycine) or stabilizing proteins
(e.g., BSA), perform a buffer exchange into an amine-free buffer like PBS.[9]
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e Add the antibody solution to the centrifugal filter unit and fill with PBS.
e Centrifuge according to the manufacturer's instructions (e.g., 4000 x g for 10 minutes).[9]

» Discard the flow-through and repeat the washing step with PBS at a higher speed (e.g.,
14,000 x g for 10 minutes).[9]

e Recover the purified antibody by inverting the filter unit and centrifuging at a low speed (e.qg.,
1000 x g for 2 minutes).[9]

o Measure the antibody concentration using a spectrophotometer at 280 nm (A280).[9]

o Adjust the final antibody concentration to 1-5 mg/mL in the reaction buffer (e.g., 0.1 M
sodium bicarbonate, pH 8.3-8.5).[10]

TCO-PEG4-TFP Ester Stock Solution Preparation

Materials:

e TCO-PEG4-TFP Ester

e Anhydrous dimethyl sulfoxide (DMSO)
Procedure:

» Allow the vial of TCO-PEGA4-TFP Ester to equilibrate to room temperature before opening to
prevent moisture condensation.[9]

e Prepare a 10 mg/mL or 10 mM stock solution by dissolving the required amount in
anhydrous DMSO immediately before use.[9][10] For example, to make a 10 mg/mL solution,
add 100 pL of DMSO to 1 mg of the ester.[9]

o Vortex briefly to ensure complete dissolution.

Antibody Labeling Reaction

The following protocol is a general guideline. The optimal molar ratio of TCO-PEG4-TFP Ester
to antibody should be determined empirically for each specific antibody to achieve the desired
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degree of labeling (DOL).

Materials:

Prepared antibody solution

TCO-PEG4-TFP Ester stock solution

Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.3-8.5.[10]

Quenching Buffer: 1 M Tris-HCI, pH 8.0[9]
Procedure:

e Add a5 to 20-fold molar excess of the TCO-PEG4-TFP Ester stock solution to the antibody
solution.[10] Molar ratios as high as 30-35 fold have also been reported.[11]

e Mix gently by pipetting and incubate the reaction mixture for 1 to 2 hours at room
temperature, or 2 hours on ice, protected from light.[9][10]

» To stop the labeling reaction, add the quenching buffer to a final concentration of 50-100 mM.

[9]

 Incubate for an additional 15-30 minutes at room temperature or on ice to quench any
unreacted TFP ester.[9]

Purification of the Labeled Antibody

It is crucial to remove unconjugated TCO-PEG4-TFP Ester and quenched byproducts from the
labeled antibody.

Materials:

e Zeba™ Spin Desalting Columns (40K MWCO) or equivalent size-exclusion chromatography
(SEC) setup.[9][12]

e PBS, pH 7.2-7.5

Procedure:
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» Equilibrate the desalting column with PBS according to the manufacturer's instructions. This
typically involves centrifuging the column to remove the storage buffer, followed by washing
with PBS.[9]

o Apply the quenched reaction mixture to the center of the column.

e Centrifuge the column (e.g., 1,500 x g for 2 minutes) to collect the purified TCO-labeled
antibody.[9]

Characterization of the Labeled Antibody

The degree of labeling (DOL), which is the average number of TCO molecules per antibody,

should be determined.

Procedure: The DOL can be determined using various methods, including MALDI-TOF mass
spectrometry, which measures the mass increase of the antibody after conjugation.[13]
Alternatively, a colorimetric assay can be performed by reacting the TCO-labeled antibody with
a tetrazine-functionalized dye and measuring the absorbance.[8]

Quantitative Data Summary

The following table presents representative data from various studies on antibody labeling with
TCO reagents. Note that the optimal conditions and resulting DOL can vary depending on the

specific antibody and experimental setup.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.furthlab.xyz/antibody_conjugation
https://www.furthlab.xyz/antibody_conjugation
https://pmc.ncbi.nlm.nih.gov/articles/PMC6467799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5221649/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Molar Excess of

Degree of Labeling

Antibody Reference
TCO Reagent (DOL)
) ) DOL increased with
Anti-c-myc mAb 5, 10, 15 equivalents ] [12]
higher molar excess
Predominantly
5F7 sdAb ~2-fold excess ) [14]
monosubstituted
) ) N Average of 2.6 TCO
Brain-penetrating mAb  Not specified o ) [7]
moieties per antibody
Ratios of 27:1 and 6:1
o - (TCO:mADb) were
Chimeric mAb U36 Not specified ) [15]
achieved and
compared
Visualized Workflows and Pathways
&”Aﬁiﬁiﬁ:?&; Labeling Reaction Purification & Analysis
Hernd H ot || roouomanmmey |—o] , Samcaer,

Anhydrous DMSO TCO Stock Solution
(10 mg/mL or 10 mi)

TCO-PEG4-TFP Ester

Caption: Workflow for antibody labeling with TCO-PEG4-TFP Ester.

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

6/9

Tech Support


https://www.mdpi.com/2079-6374/11/12/524
https://pmc.ncbi.nlm.nih.gov/articles/PMC7458057/
https://www.mdpi.com/1424-8247/15/12/1445
https://pmc.ncbi.nlm.nih.gov/articles/PMC9121349/
https://www.benchchem.com/product/b15549090/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-antibody-labeling-with-tco-peg4-tfp-ester
https://www.benchchem.com/product/b15549090/docs?utm_src=pdf-body#application-notes-and-protocols-for-antibody-labeling-with-tco-peg4-tfp-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Tetrazine-functionalized Molecule
(e.g., Drug, Fluorophore)

TCO-labeled Antibody

e —_—
- -~

, - Inverse-Electron-Demand RN
{ Diels-Alder (IEDDA) )
~ 'Click’ Reaction .

~ -
T

elimination

[E—
” N
4

. . \
Stable Antibody Conjugate { Nz(gas) )

~_———

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
2. lumiprobe.com [lumiprobe.com]

3. vectorlabs.com [vectorlabs.com]

4. TCO-PEGA4-TFP Ester, 2268817-73-6 | BroadPharm [broadpharm.com]

5. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-
media.s3.amazonaws.com|

6. chemimpex.com [chemimpex.com]
7. mdpi.com [mdpi.com]

8. Establishment of the in vivo efficacy of pretargeted radioimmunotherapy utilizing inverse
electron demand Diels-Alder click chemistry - PMC [pmc.ncbi.nim.nih.gov]

9. furthlab.xyz [furthlab.xyz]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15549090/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-antibody-labeling-with-tco-peg4-tfp-ester
https://www.benchchem.com/product/b15549090?utm_src=pdf-custom-synthesis#bc-rfq
https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://www.lumiprobe.com/p/tco-peg4-nhs-axial-isomer
https://vectorlabs.com/products/tco-peg4-tfp-ester/
https://broadpharm.com/product/BP-40298
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/CCT-A137.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/CCT-A137.pdf
https://www.chemimpex.com/products/35082
https://www.mdpi.com/1424-8247/15/12/1445
https://pmc.ncbi.nlm.nih.gov/articles/PMC5221649/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5221649/
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 10. benchchem.com [benchchem.com]

e 11. Bioorthogonal Masking of Circulating Antibody—TCO Groups Using Tetrazine-
Functionalized Dextran Polymers - PMC [pmc.ncbi.nim.nih.gov]

e 12. mdpi.com [mdpi.com]

e 13. An Efficient Method for Labeling Single Domain Antibody Fragments with 18F Using
Tetrazine-Trans-Cyclooctene Ligation and a Renal Brush Border Enzyme-Cleavable Linker -
PMC [pmc.ncbi.nim.nih.gov]

e 14. Labeling a TCO-Functionalized Single Domain Antibody Fragment with 18F via Inverse
Electron Demand Diels Alder Cycloaddition using a Fluoronicotinyl Moiety-bearing Tetrazine
Derivative - PMC [pmc.ncbi.nlm.nih.gov]

e 15. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and
[89Zr)Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Antibody Labeling
with TCO-PEGA4-TFP Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549090/docs#application-notes-and-protocols-for-
antibody-labeling-with-tco-peg4-tfp-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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